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Compound of Interest

Compound Name: NSC45586 sodium

Cat. No.: B10825410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of NSC45586
sodium, a selective inhibitor of the PHLPP1 and PHLPP2 phosphatases. Proper preparation of

this compound is critical for ensuring experimental reproducibility and accuracy.

Compound Information
Property Value Source

CAS Number 6300-44-3 [1]

Molecular Formula C₂₀H₁₇N₆NaO₃ [1]

Molecular Weight 412.38 g/mol [2][3]

Appearance Brown to black solid [3]

Purity Typically ≥98% [2][3]

Solubility Data
NSC45586 sodium exhibits variable solubility depending on the solvent. For most in vitro cell-

based assays, preparing a concentrated stock solution in an organic solvent followed by

dilution in aqueous media is the recommended approach.
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Solvent Solubility Method Notes Source

DMSO
82 mg/mL

(198.84 mM)

Standard

dissolution

Fresh, moisture-

free DMSO is

recommended to

ensure maximum

solubility.

[4][5]

Water
5 mg/mL (12.12

mM)

Requires

ultrasonication,

warming, and

heating to 80°C

This method may

not be suitable

for all

applications due

to the potential

for compound

degradation at

high

temperatures.

The stability of

the resulting

solution should

be considered.

[2][3]

Ethanol Insoluble Not specified --- [5]

Recommended Protocols
Preparation of a Concentrated Stock Solution in DMSO
(Recommended for in vitro use)
This protocol is the standard and most reliable method for preparing NSC45586 sodium for

cell culture experiments.

Materials:

NSC45586 sodium powder

Anhydrous, sterile DMSO
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Calculate the required amount: Determine the desired stock concentration and final volume.

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 412.38 g/mol * (1000 mg / 1 g) = 4.12

mg

Weigh the compound: Carefully weigh the calculated amount of NSC45586 sodium powder

in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of sterile DMSO to the tube.

Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 month) or -80°C

for long-term storage (up to 6 months)[3].
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DMSO Stock Solution Workflow

Start: Weigh NSC45586 Sodium

Calculate Mass for Desired Concentration

Weigh Compound into Sterile Tube

Add Sterile DMSO

Vortex to Dissolve
(Optional: Gentle Warming)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready for Dilution

Click to download full resolution via product page

Workflow for preparing a DMSO stock solution of NSC45586 sodium.
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Preparation of an Aqueous Solution (Alternative
Protocol)
This method should be used with caution due to the heating requirement, which may affect the

stability of the compound.

Materials:

NSC45586 sodium powder

Sterile, deionized water

Sterile, heat-resistant container

Ultrasonic bath

Heating block or water bath capable of reaching 80°C

Procedure:

Weigh the compound: Weigh the desired amount of NSC45586 sodium.

Add water: Add the appropriate volume of sterile water to achieve a concentration no higher

than 5 mg/mL.

Ultrasonicate and heat: Place the container in an ultrasonic bath and heat to 80°C. Continue

sonication and heating until the compound is fully dissolved.

Cool and use immediately: Allow the solution to cool to the desired experimental

temperature. It is recommended to use this solution immediately after preparation.

Sterile filter: If for use in cell culture, the final working solution should be sterile filtered

through a 0.22 µm filter[3].

Preparation of Working Solutions for Cell Culture
Procedure:
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Thaw stock solution: Thaw a single aliquot of the DMSO stock solution at room temperature.

Dilute in media: Serially dilute the stock solution in your cell culture medium to the desired

final concentration. It is crucial to ensure that the final concentration of DMSO in the culture

medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Mix thoroughly: Gently mix the final working solution before adding it to the cells.

Mechanism of Action: PHLPP Inhibition and Akt
Activation
NSC45586 sodium is a selective inhibitor of the PH domain and leucine-rich repeat protein

phosphatase (PHLPP) family, specifically targeting the PP2C phosphatase domain of PHLPP1

and PHLPP2. By inhibiting PHLPP, NSC45586 prevents the dephosphorylation of Akt, a key

protein kinase in cell signaling. This leads to an increase in Akt activation, which can have

neuroprotective effects and influence other cellular processes.

NSC45586 Signaling Pathway

NSC45586
Sodium PHLPP1/2

Inhibits
p-Akt (Active)

Dephosphorylates
Downstream

Cellular Effects
(e.g., Neuroprotection)

Akt (Inactive) Phosphorylation

Click to download full resolution via product page

Simplified signaling pathway of NSC45586 sodium.

Stability and Storage
Proper storage is essential to maintain the integrity of NSC45586 sodium.
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Form
Storage
Temperature

Duration Notes Source

Powder 4°C or -20°C
3 years (at

-20°C)

Store sealed and

away from

moisture.

[2][3][5]

Stock Solution in

Solvent
-20°C 1 month

Store in aliquots

to avoid repeated

freeze-thaw

cycles. Keep

sealed and away

from moisture.

[3]

Stock Solution in

Solvent
-80°C 6 months

Store in aliquots

to avoid repeated

freeze-thaw

cycles. Keep

sealed and away

from moisture.

[3]

Disclaimer: This document is intended for research use only. The provided protocols are based

on publicly available information and should be adapted and validated for your specific

experimental conditions. Always follow standard laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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